(3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide
Overview
Description
(3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide is a chemical compound with the molecular formula C6H14Br2N. It is a brominated amine derivative, often used in various chemical reactions and research applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide typically involves the bromination of 2,2-dimethylpropylamine. The reaction is carried out in the presence of hydrobromic acid, which acts as both a solvent and a bromine source. The reaction conditions usually include a controlled temperature environment to ensure the selective bromination of the desired position on the molecule.
Industrial Production Methods
On an industrial scale, the production of this compound follows similar synthetic routes but with optimized reaction conditions to maximize yield and purity. This often involves the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
(3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide undergoes various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles, leading to the formation of different derivatives.
Oxidation Reactions: The compound can be oxidized to form corresponding amine oxides.
Reduction Reactions: Reduction can lead to the formation of the corresponding amine.
Common Reagents and Conditions
Substitution: Common reagents include sodium hydroxide, potassium tert-butoxide, and other strong nucleophiles.
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.
Major Products Formed
Substitution: Various substituted amines depending on the nucleophile used.
Oxidation: Amine oxides.
Reduction: Primary or secondary amines.
Scientific Research Applications
(3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide is utilized in several scientific research fields:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Employed in the synthesis of biologically active molecules and as a precursor in the development of pharmaceuticals.
Medicine: Investigated for its potential therapeutic applications and as an intermediate in drug synthesis.
Industry: Used in the production of specialty chemicals and as a reagent in industrial processes.
Mechanism of Action
The mechanism of action of (3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide involves its interaction with specific molecular targets, leading to various biochemical effects. The bromine atom in the compound can participate in electrophilic substitution reactions, while the amine group can form hydrogen bonds and ionic interactions with biological molecules. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to the observed effects.
Comparison with Similar Compounds
Similar Compounds
- 2-Bromoethylamine hydrobromide
- 3-Bromopropylamine hydrobromide
- 2-Chloroethylamine hydrochloride
Uniqueness
(3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This makes it particularly useful in certain synthetic applications where other similar compounds may not be as effective.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-bromo-2,2-dimethylpropyl)(methyl)amine hydrobromide involves the reaction of 3-bromo-2,2-dimethylpropylamine with methyl iodide followed by treatment with hydrobromic acid to yield the hydrobromide salt.", "Starting Materials": [ "3-bromo-2,2-dimethylpropylamine", "methyl iodide", "hydrobromic acid" ], "Reaction": [ "Step 1: 3-bromo-2,2-dimethylpropylamine is reacted with methyl iodide in the presence of a base such as potassium carbonate to yield (3-bromo-2,2-dimethylpropyl)(methyl)amine.", "Step 2: The resulting amine is then treated with hydrobromic acid to yield the hydrobromide salt of (3-bromo-2,2-dimethylpropyl)(methyl)amine." ] } | |
CAS No. |
854692-34-5 |
Molecular Formula |
C6H15Br2N |
Molecular Weight |
261 |
Purity |
95 |
Origin of Product |
United States |
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